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Compound of Interest

Compound Name: GSK962

Cat. No.: B15581529 Get Quote

GSK962 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability and storage of GSK962. Below you will

find frequently asked questions and a troubleshooting guide to ensure the integrity of your

experiments.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of GSK962?

A1: For long-term stability, it is recommended to store the solid form of GSK962 at -20°C.[1][2]

Under these conditions, the compound is expected to be stable for at least two to three years.

[1][3] For shorter periods, storage at 4°C is also acceptable for up to two years.[3]

Q2: What is the recommended solvent for reconstituting GSK962?

A2: Dimethyl sulfoxide (DMSO) is a commonly used solvent for reconstituting GSK962.[1][2][3]

It is soluble in DMSO at a concentration of up to 75 mg/mL (325.65 mM).[1][2][3]

Q3: How should I store GSK962 solutions?

A3: Once reconstituted, it is best practice to aliquot the solution into single-use volumes to

avoid repeated freeze-thaw cycles. Store these aliquots at -80°C for long-term storage (up to

two years) or at -20°C for shorter-term storage (up to one year).[3]
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Q4: Can I do anything if the compound precipitates out of solution during preparation?

A4: If precipitation is observed during the preparation of your solution, gentle warming and/or

sonication can be used to help redissolve the compound.[3] Ensure the solution is clear before

use.

Q5: Is GSK962 light sensitive?

A5: While specific photostability data for GSK962 is not readily available, it is good laboratory

practice to protect all research compounds from light, especially during long-term storage, to

prevent potential degradation.

Data Summary Tables
Table 1: Recommended Storage Conditions for GSK962

Form Storage Temperature Expected Stability

Solid (Powder) -20°C ≥ 2 years[1]

Solid (Powder) 4°C 2 years[3]

In Solvent -80°C 2 years[3]

In Solvent -20°C 1 year[3]

Table 2: Solubility of GSK962

Solvent Concentration Notes

DMSO 75 mg/mL (325.65 mM)
Ultrasonic assistance may be

needed.[1][3]

Troubleshooting Guide
Q1: I am observing inconsistent results in my experiments. Could this be related to GSK962
stability?
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A1: Inconsistent results can arise from compound degradation. Review your storage and

handling procedures. Ensure that stock solutions have not been subjected to multiple freeze-

thaw cycles and have been stored at the correct temperature. If degradation is suspected, it is

advisable to use a fresh vial of the compound or a newly prepared stock solution.

Q2: My GSK962 solution appears cloudy or has visible particulates. What should I do?

A2: Cloudiness or the presence of particulates can indicate that the compound has precipitated

out of solution or that the solution has become contaminated. First, try to redissolve the

compound by gentle warming or sonication.[3] If this does not resolve the issue, or if you

suspect contamination, the solution should be discarded and a fresh one prepared.

Q3: How can I perform a quick check on the quality of my GSK962?

A3: While a comprehensive analysis requires techniques like HPLC, a simple visual inspection

of the solid compound for any change in color or texture can be an initial indicator of potential

degradation. For solutions, ensure they are clear and free of precipitation before each use.

Visual Guides
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Troubleshooting Experimental Inconsistency

Inconsistent Results

Check Storage Conditions Review Handling Procedures

Use New Compound Vial Prepare Fresh Stock Solution
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General Workflow for Assessing Compound Stability

Compound Sample

Stress Conditions

Time Point Sampling

Analytical Method (e.g., HPLC)

Data Analysis

Stability Report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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